Cas no 2501907-26-0 ((R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride)

• Product name: (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride
• CAS No: 2501907-26-0
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 5085530
• PubChem ID: 137698327

(R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride
• (2R)-2-AMINO-2-(2-METHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, b-amino-2-methoxy-, (bR)-
• D81510
• (2R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol HCl
• (2R)-2-amino-2-(2-methoxyphenyl)ethanol;hydrochloride
• (2R)-2-amino-2-(2-methoxyphenyl)ethan-1-ol hydrochloride
• AS-65173
• (2R)-2-amino-2-(2-methoxyphenyl)ethanol hydrochloride
• MFCD12758136
• SCHEMBL22502394
• AKOS037645947
• 2501907-26-0
• 213990-65-9

• Inchi： 1S/C9H13NO2.ClH/c1-12-9-5-3-2-4-7(9)8(10)6-11;/h2-5,8,11H,6,10H2,1H3;1H/t8-;/m0./s1
• InChI Key： QOAVNXAFMBMWPP-QRPNPIFTSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1[C@H](CO)N

Computed Properties

• Exact Mass: 203.0713064g/mol
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride

(R)-2-Amino-2-(2-methoxyphenyl)ethanol Hydrochloride (CAS No. 2501907-26-0)

(R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride (CAS No. 2501907-26-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of an amino alcohol, characterized by its R-configuration, which imparts unique stereochemical properties and biological activities. The compound's structure includes a methoxyphenyl group attached to the chiral carbon, making it a valuable intermediate and potential drug candidate in various therapeutic applications.

The (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The key steps often involve the formation of the amino alcohol followed by resolution to obtain the desired enantiomer. The enantiomeric purity of the compound is crucial for its biological activity and safety profile, as small variations in stereochemistry can lead to significant differences in pharmacological behavior.

Recent studies have highlighted the potential of (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride in various therapeutic areas. One notable application is its use as a chiral building block in the synthesis of more complex molecules, particularly those with neuroprotective and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects in cellular models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its role as a building block, (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride has shown promise as a direct therapeutic agent. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit certain enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride have also been extensively studied. Its high solubility and stability make it suitable for both oral and parenteral administration. Preclinical studies have shown that the compound has good bioavailability and a favorable safety profile, with minimal toxicity observed at therapeutic doses.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated. A study published in Pharmaceutical Research demonstrated that (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride can effectively penetrate the BBB, which is crucial for its potential use in central nervous system (CNS) disorders. This property makes it an attractive candidate for developing drugs targeting neurological conditions.

The clinical development of (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride is currently underway, with several Phase I and II trials evaluating its safety and efficacy in various indications. Early results from these trials have been promising, with no major adverse events reported. The compound's unique combination of biological activity, favorable pharmacokinetic properties, and low toxicity profile positions it as a promising candidate for further clinical development.

In conclusion, (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride (CAS No. 2501907-26-0) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its chiral nature and specific structural features make it an ideal candidate for developing new therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development.